Cas no 1783265-13-3 (2-(2-fluoropyridin-3-yl)oxyacetic acid)

• Product Name: 2-(2-fluoropyridin-3-yl)oxyacetic acid
• CAS No: 1783265-13-3
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 6089159
• PubChem ID: 118097184
• Update Time: 2025-10-12

2-(2-fluoropyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoropyridin-3-yl)oxyacetic acid
• Acetic acid, 2-[(2-fluoro-3-pyridinyl)oxy]-
• 2-((2-Fluoropyridin-3-yl)oxy)acetic acid
• 2-[(2-fluoropyridin-3-yl)oxy]acetic acid
• 1783265-13-3
• EN300-1627991
• SCHEMBL16742738

• Inchi： 1S/C7H6FNO3/c8-7-5(2-1-3-9-7)12-4-6(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： CSFIWZXDEYMVQK-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CN=C1F

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±27.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-(2-fluoropyridin-3-yl)oxyacetic acid

2-(2-Fluoropyridin-3-yl)oxyacetic Acid: A Comprehensive Overview

2-(2-Fluoropyridin-3-yl)oxyacetic acid is a compound with the CAS number 1783265-13-3, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, also referred to as fluoropyridine derivative, belongs to the broader category of heterocyclic compounds, which are known for their versatility and importance in organic chemistry and pharmacology.

The structure of 2-(2-fluoropyridin-3-yl)oxyacetic acid is characterized by a pyridine ring substituted with a fluorine atom at the 2-position and an oxyacetic acid group at the 3-position. This arrangement imparts the molecule with unique electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as fluorinated polymers and bioactive molecules.

One of the most notable aspects of 2-(2-fluoropyridin-3-yl)oxyacetic acid is its role in drug discovery. Researchers have explored its ability to act as a precursor for antiviral agents and anticancer drugs. For instance, its fluorinated pyridine ring can serve as a scaffold for designing molecules with enhanced bioavailability and selectivity. Recent findings suggest that derivatives of this compound may exhibit potent inhibitory activity against key enzymes involved in viral replication and tumor growth.

In addition to its pharmacological applications, 2-(2-fluoropyridin-3-yl)oxyacetic acid has also been investigated for its use in agricultural chemistry. Its ability to modulate plant growth hormones has led to exploratory studies on its potential as a plant growth regulator. This application is particularly promising given the increasing demand for sustainable agricultural practices that minimize chemical inputs while maximizing crop yields.

The synthesis of 2-(2-fluoropyridin-3-yl)oxyacetic acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

From an environmental perspective, understanding the degradation pathways of 2-(2-fluoropyridin-3-yl)oxyacetic acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid hydrolysis under acidic conditions, leading to the formation of less toxic byproducts. This property makes it a more favorable option compared to other fluorinated compounds that persist longer in the environment.

Looking ahead, the future of 2-(2-fluoropyridin-3-yl)oxyacetic acid lies in its continued exploration across diverse disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in the development of next-generation materials and therapeutic agents. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in both academic and industrial settings.